Cas no 1198284-94-4 (tert-Butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate)
Tert-Butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate is a bicyclic spiro compound featuring a diazaspiro framework with a Boc-protected amine and a ketone functionality. This structure is valuable in medicinal chemistry and drug discovery, particularly as a versatile intermediate for synthesizing complex heterocycles. The Boc group enhances solubility and stability, facilitating handling and purification, while the spirocyclic core offers conformational rigidity, beneficial for targeting specific biological interactions. Its well-defined stereochemistry and functional group compatibility make it suitable for further derivatization, supporting the development of pharmacologically active molecules. The compound is typically used in peptide mimetics and scaffold-based drug design.
1198284-94-4 structure
Product Name:tert-Butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate
CAS No:1198284-94-4
MF:C14H24N2O3
MW:268.351963996887
MDL:MFCD13191664
CID:2093715
PubChem ID:49760149
Update Time:2025-07-28
tert-Butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate
- 9-Boc-2,9-DIAZASPIRO[5.5]UNDECAN-1-ONE
- DB-335565
- MFCD13191664
- DTXSID10678118
- tert-butyl 1-Oxo-2,9-diaza-spiro[5.5]undecane-9-carboxylate
- YXB28494
- tert-butyl 1-oxo-2,9-diazaspiro[5,5]undecane-9-carboxylate
- 1198284-94-4
- CS-W001325
- SCHEMBL2020246
- SRXNZBIOGZNYEO-UHFFFAOYSA-N
- TERT-BUTYL1-OXO-2,9-DIAZASPIRO[5.5]UNDECANE-9-CARBOXYLATE
- EN300-153560
- 9-Boc-1-oxo-2,9-diazaspiro[5.5]undecane, AldrichCPR
- SB11783
- SY098042
- 2,9-DIAZASPIRO[5.5]UNDECANE-9-CARBOXYLIC ACID, 1-OXO-, 1,1-DIMETHYLETHYL ESTER
- AKOS025146809
- AS-38378
- 9-Boc-1-oxo-2,9-diazaspiro[5.5]undecane
- DTXCID80628867
- tert-Butyl 1-oxo-2,9-diazaspiro(5.5)undecane-9-carboxylate
- 874-297-8
-
- MDL: MFCD13191664
- Inchi: 1S/C14H24N2O3/c1-13(2,3)19-12(18)16-9-6-14(7-10-16)5-4-8-15-11(14)17/h4-10H2,1-3H3,(H,15,17)
- InChI Key: SRXNZBIOGZNYEO-UHFFFAOYSA-N
- SMILES: O=C1C2(CCCN1)CCN(C(=O)OC(C)(C)C)CC2
Computed Properties
- Exact Mass: 268.17869263g/mol
- Monoisotopic Mass: 268.17869263g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (4 g/l) (25 º C),
tert-Butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-X10875-5g |
9-Boc-1-oxo-2,9-diazaspiro[5.5]undecane - X10875 |
1198284-94-4 | 5g |
27645CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-X10875-10g |
9-Boc-1-oxo-2,9-diazaspiro[5.5]undecane - X10875 |
1198284-94-4 | 10g |
45172CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-X10875-1g |
9-Boc-1-oxo-2,9-diazaspiro[5.5]undecane - X10875 |
1198284-94-4 | 1g |
9262CNY | 2021-05-07 | ||
| Alichem | A289000020-5g |
tert-Butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate |
1198284-94-4 | 95% | 5g |
$1013.10 | 2023-09-04 | |
| Alichem | A289000020-10g |
tert-Butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate |
1198284-94-4 | 95% | 10g |
$1651.05 | 2023-09-04 | |
| abcr | AB447365-1 g |
tert-Butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate, 95%; . |
1198284-94-4 | 95% | 1g |
€183.20 | 2023-07-18 | |
| abcr | AB447365-5 g |
tert-Butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate, 95%; . |
1198284-94-4 | 95% | 5g |
€391.80 | 2023-07-18 | |
| Chemenu | CM105984-1g |
tert-butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate |
1198284-94-4 | 97% | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM105984-5g |
tert-butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate |
1198284-94-4 | 97% | 5g |
$*** | 2023-04-03 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T884062-1g |
TERT-BUTYL 1-OXO-2,9-DIAZASPIRO[5.5]UNDECANE-9-CARBOXYLATE |
1198284-94-4 | 95% | 1g |
¥644.00 | 2022-08-31 |
tert-Butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
1198284-94-4 (tert-Butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate) Related Products
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